Cas no 3840-05-9 ( )

• Product Name: &nbsp
• CAS No: 3840-05-9
• MF: C₁₈H₁₄O₆S₂
• MW: 390.430162906647
• CID: 923465
• PubChem ID: 347822
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L886Q; 1,4-Bis-benzolsulfonyloxy-benzol; Hydrochinonbenzolsulfonat; Quinol dibenzolsulphonat; CTK1C5292; 1,4-bis(benzenesulfonyloxy)benzene; NSC406693; 1,4-bis-benzenesulfonyloxy-benzene; ZINC01599373;
• DTXSID70324427
• AKOS025150666
• 4-[(BENZENESULFONYL)OXY]PHENYL BENZENESULFONATE
• 1,4-bis(benzenesulfonyloxy)benzene
• 3840-05-9
• [4-(benzenesulfonyloxy)phenyl] benzenesulfonate
• 1,4-bis(phenylsulfonyloxy)benzene
• NSC406693
• NSC-406693
•  

• Inchi： 1S/C18H14O6S2/c19-25(20,17-7-3-1-4-8-17)23-15-11-13-16(14-12-15)24-26(21,22)18-9-5-2-6-10-18/h1-14H
• InChI Key： YABVILCILGOKJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)OS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 390.02322
• Monoisotopic Mass: 390.02318051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74